3-[[[1,3-Dioxo-2-(2-oxolanylmethyl)-5-isoindolyl]-oxomethyl]amino]benzoic acid

• Molecular Formula: C21H18N2O6
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 3-[[1,3-dioxo-2-(oxolan-2-ylmethyl)isoindole-5-carbonyl]amino]benzoic acid
• InChI: InChI=1S/C21H18N2O6/c24-18(22-14-4-1-3-13(9-14)21(27)28)12-6-7-16-17(10-12)20(26)23(19(16)25)11-15-5-2-8-29-15/h1,3-4,6-7,9-10,15H,2,5,8,11H2,(H,22,24)(H,27,28)
• InChI Key: KPXBFDNDBXNEAQ-UHFFFAOYSA-N
• SMILES: C1CC(OC1)CN2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=CC=CC(=C4)C(=O)O

Description

3-[[[1,3-dioxo-2-(2-oxolanylmethyl)-5-isoindolyl]-oxomethyl]amino]benzoic acid is an aromatic amide.

Scientific Research Applications

Synthesis and Structural Applications

• Synthesis and Characterization of Organometallic Complexes : This compound, along with similar benzoic acid derivatives, has been used in the synthesis of triphenyltin(IV) carboxylates, yielding complexes with interesting supramolecular structures, such as 1D molecular chains formed by intermolecular hydrogen bonds (Liu et al., 2011).

• Organotin(IV) Carboxylates Synthesis : Similar derivatives of this compound have been utilized to create organotin carboxylates, leading to diverse molecular architectures with various coordination modes and supramolecular structures (Xiao et al., 2013).

• Optical and Electronic Properties Studies : Derivatives of this compound have been explored for their photophysical properties, aggregation-enhanced emission, and solid-state emission in nanoaggregates. These studies contribute to the understanding of molecular and electronic behaviors in different states (Srivastava et al., 2016).

Biological and Chemical Activity

• Synthesis of Bioactive Derivatives : The compound and its derivatives have been synthesized and evaluated for their bioactivity. These include studies on molecular docking, cytotoxicity, and antioxidant activities, demonstrating the compound's potential in medicinal chemistry (Kumar et al., 2019).

• Gel Formation and Reaction Paths : The compound's derivatives have been involved in studies on gel formation and reaction paths. These studies focus on the reaction conditions and structural implications of the compound in different solvent environments (Singh & Baruah, 2008).

Miscellaneous Applications

• Retro-Diels−Alder Reactions : The compound has been applied in the preparation of condensed 1,3-oxazines, demonstrating its utility in organic synthesis and chemical transformations (Stájer et al., 2004).

• Biosynthesis Studies : Derivatives of this compound are used in the biosynthesis of various natural products, highlighting its role in the molecular genetics and biochemistry of natural product synthesis (Kang et al., 2012).

• Fluorescence Studies : The compound's derivatives have been studied for their fluorescence properties, which can be tuned based on environmental factors. This research aids in understanding the compound's responsiveness to different stimuli (Singh & Baruah, 2017).